Cas no 2247102-94-7 (1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride)

• Product Name: 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride
• CAS No: 2247102-94-7
• MF: C₈H₁₈Cl₂N₄
• MW: 241.161319255829
• CID: 6403096
• PubChem ID: 138040339
• Update Time: 2025-06-29

1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2247102-94-7
• EN300-6492694
• 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride

• Inchi： 1S/C8H16N4.2ClH/c1-7-8(9)6-10-12(7)5-4-11(2)3;;/h6H,4-5,9H2,1-3H3;2*1H
• InChI Key： UXVHKAGOXXRHLK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C(C)=C(C=N1)N)CCN(C)C

Computed Properties

• Exact Mass: 240.0908520g/mol
• Monoisotopic Mass: 240.0908520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

Additional information on 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride

Professional Introduction to 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride (CAS No. 2247102-94-7)

1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride (CAS No. 2247102-94-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic amine derivative features a pyrazole core substituted with a dimethylaminoethyl side chain and a methyl group at the 5-position, coupled with a dihydrochloride salt form for enhanced solubility and stability. The compound's molecular architecture positions it as a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The pyrazole scaffold is renowned for its versatility in medicinal chemistry, serving as a privileged structure in numerous bioactive molecules. Its five-membered aromatic ring system imparts favorable pharmacokinetic properties, including good metabolic stability and moderate lipophilicity, making it an ideal candidate for oral administration. In 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride, the presence of the dimethylaminoethyl group introduces a polar, basic moiety that can enhance binding affinity to target proteins through hydrogen bonding and ionic interactions. This feature is particularly advantageous for designing molecules with improved receptor selectivity.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride as a scaffold for developing small-molecule inhibitors. Studies suggest that its structural motif can be tailored to interact with enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer metabolism. The methyl group at the 5-position of the pyrazole ring further modulates the electronic properties of the molecule, influencing its reactivity and binding characteristics. This fine-tuning of substituents allows for precise optimization of pharmacological activity while minimizing off-target effects.

In vitro investigations have demonstrated that derivatives of this compound exhibit promising pharmacological profiles. For instance, modifications to the dimethylaminoethyl side chain have been explored to enhance solubility and bioavailability, critical factors for clinical translation. Additionally, the dihydrochloride salt form improves crystallinity and shelf-life stability, making it more suitable for industrial-scale production. These attributes align well with current trends in pharmaceutical development, where optimizing physicochemical properties early in the discovery process can significantly accelerate drug candidate progression.

The pyrazole core has been extensively studied for its role in modulating biological pathways associated with disease progression. Researchers have leveraged its scaffold to develop compounds with anti-inflammatory, antiviral, and anticancer properties. The incorporation of functional groups such as amines and alkyl chains enhances interactions with biological targets, providing a rational basis for designing molecules with enhanced therapeutic efficacy. The specific arrangement of atoms in 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride exemplifies how structural diversity can be harnessed to address unmet medical needs.

Emerging research indicates that this compound may hold potential in addressing emerging therapeutic challenges. For example, studies on related pyrazole derivatives have shown activity against enzymes overexpressed in cancer cells, suggesting that 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride could serve as a lead compound for developing targeted therapies. Furthermore, its ability to cross cell membranes due to its cationic nature makes it an attractive candidate for treating intracellular pathogens or diseases mediated by membrane receptors. These findings underscore the importance of exploring structurally diverse compounds like this one in modern drug discovery pipelines.

The synthesis of 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key synthetic strategies include nucleophilic substitution reactions on pre-functionalized pyrazole precursors followed by salt formation to improve handling properties. Advances in green chemistry principles have also been applied to optimize reaction conditions, reducing waste generation and improving atom economy—a critical consideration for sustainable pharmaceutical manufacturing.

The compound's physicochemical properties make it amenable to various formulation strategies. Its solubility profile allows for formulation into oral solids or solutions, broadening its potential therapeutic applications. Additionally, its stability under standard storage conditions ensures long-term viability, which is essential for commercialization and global distribution. These attributes position 1-[2-(dimethylanine)-5-methylopyrazolamide hydrochloride (CAS No: 2247102947) as a viable candidate for further clinical investigation.

In conclusion,1-[2-(dimethylanine)-5-methylopyrazolamide hydrochloride (CAS No: 2247102947) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features—combining a pyrazole core with functionalized side chains—make it an attractive scaffold for developing novel therapeutics targeting diverse diseases. As computational modeling techniques continue to evolve, this compound will likely serve as an important reference point for medicinal chemists seeking innovative solutions to complex medical challenges.